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For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 29, also known under the synonyms Ponceau S, Ponceau 2R, or Xylidine Ponceau
(C.I. 16150), is an anionic azo dye utilized in various histological staining protocols. In
connective tissue histology, it is primarily employed as a component of the plasma stain in
Masson's Trichrome and related methods. Its function is to impart a vibrant red color to
cytoplasmic elements, muscle fibers, and erythrocytes, providing a stark contrast to the blue or
green-stained collagen fibers. This differential staining is crucial for studying fibrosis, muscular
pathologies, and the overall architecture of tissues in both research and diagnostic settings.

The mechanism of trichrome staining relies on the sequential use of dyes with different
molecular weights and affinities for tissue components, governed by tissue permeability and
pH. Acid Red 29, typically used in combination with another red dye like Acid Fuchsin, acts as
the initial small-molecule red stain that permeates and colors most acidophilic tissue elements.
Subsequent application of a polyacid, such as phosphomolybdic acid, removes the red dye
from the more permeable collagenous matrix while simultaneously acting as a mordant for the
larger, subsequently applied aniline blue or light green counterstain. This results in the
characteristic red staining of muscle and cytoplasm and blue or green staining of collagen.

Data Presentation: Reagent Formulations
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The following tables summarize the quantitative composition of solutions used in Masson's
Trichrome protocols that specify the use of Xylidine Ponceau (Acid Red 29).

Table 1: Composition of Red Plasma Stain (Solution A)

Protocol 1 (Original Protocol 2 Protocol 3 (Gillis
Component .
Masson's)[1] (Modified)[2][3] Lab)[4]
o 0.5% in 1% Acetic
Xylidine Ponceau 05¢ 05¢ )
Acid
, _ 0.5% in 1% Acetic
Acid Fuchsin 05¢ 05¢ )
Acid
o (Volumes are mixed
Distilled Water 100 mL 100 mL
equally)
) ) ] (Included in stock
Glacial Acetic Acid 1.0 mL 1.0 mL

solutions)

Table 2: Composition of Other Key Reagents
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Concentration /
Reagent Component )
Preparation

Mix equal parts of Stock A (1g
Hematoxylin in 100mL 95%

Nuclear Stain Weigert's Iron Hematoxylin Alcohol) and Stock B (4mL
29% Ferric Chloride, 95mL
water, ImL HCI).[1]

1 g in 100 mL distilled water

Differentiator / Mordant Phosphomolybdic Acid )

(1% solution).[3][4]

Saturate a solution of 2.5 mL
Collagen Stain (Blue) Aniline Blue Glacial Acetic Acid in 97.5 mL

distilled water.

2.0 g in 100 mL distilled water
Collagen Stain (Green) Light Green SF Yellowish with 2.0 mL Glacial Acetic Acid.

[1]14]

Experimental Protocols
Masson's Trichrome Stain Utilizing Xylidine Ponceau

This protocol is adapted from established methods for differentiating muscle from collagen in
paraffin-embedded tissue sections.[1][3][4]

I. Materials and Reagents

» Fixative: Bouin's fluid is recommended for optimal results. Formalin-fixed tissues require
post-fixation.[1]

e Nuclear Stain: Weigert's Iron Hematoxylin (Working Solution)
¢ Plasma Stain: Xylidine Ponceau-Acid Fuchsin Solution (See Table 1)
 Differentiating Solution: 1% Aqueous Phosphomolybdic Acid

o Collagen Stain: Aniline Blue Solution or Light Green Solution (See Table 2)
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Acidic Rinse: 1% Acetic Acid Solution
Dehydrating Agents: Graded ethanol series (70%, 95%, 100%)
Clearing Agent: Xylene or a xylene substitute

Mounting Medium: Resinous mounting medium

. Staining Procedure

Deparaffinization and Rehydration:
o Deparaffinize sections in xylene (2 changes, 5 minutes each).

o Rehydrate through graded alcohols: 100% (2 changes, 2 minutes each), 95% (2 minutes),
70% (2 minutes).

o Rinse well in distilled water.
Post-Fixation (for Formalin-Fixed Tissue):

o If not fixed in Bouin's solution, mordant sections in Bouin's fluid for 1 hour at 56°C or
overnight at room temperature.

o Wash in running tap water for 5-10 minutes to remove all yellow color. Rinse in distilled
water.

Nuclear Staining:

o Stain in Weigert's iron hematoxylin working solution for 10 minutes.
o Wash in running tap water for 10 minutes.

o Rinse in distilled water. Nuclei should be black.

Cytoplasmic and Muscle Staining:

o Stain in Xylidine Ponceau-Acid Fuchsin solution for 5-10 minutes.[1]
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o Rinse in distilled water.

 Differentiation and Mordanting:

o Place sections in 1% phosphomolybdic acid solution for 5-10 minutes.[3] This step
removes the red stain from collagen.

o Rinse in distilled water.
e Collagen Staining:

o Transfer sections directly into Aniline Blue or Light Green solution and stain for 5-10
minutes.

o Rinse briefly in distilled water.
» Final Differentiation and Dehydration:
o Differentiate in 1% acetic acid solution for 1-2 minutes.
o Dehydrate quickly through 95% ethanol, followed by two changes of absolute ethanol.
o Clear in two changes of xylene for 5 minutes each.
e Mounting:
o Coverslip with a resinous mounting medium.
[ll. Expected Results
e Nuclei: Black
o Cytoplasm, Muscle, Erythrocytes: Red[2]
o Collagen, Mucin: Blue or Green (depending on the counterstain used)[2]

Visualizations

Caption: Experimental workflow for Masson's Trichrome staining using Acid Red 29.
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Caption: Logical relationship of reagents in differential trichrome staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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